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Compound of Interest

Compound Name: C12 NBD Globotriaosylceramide

Cat. No.: B12407638

Introduction

C12 NBD Globotriaosylceramide (C12 NBD-Gb3) is a fluorescently labeled analog of
globotriaosylceramide, a crucial glycosphingolipid in cellular membranes. The attachment of
the nitrobenzoxadiazole (NBD) fluorophore to the dodecanoyl (C12) chain allows for the
visualization and tracking of Gb3 within live cells. This makes it an invaluable tool for
researchers and drug development professionals studying lipid trafficking, glycosphingolipid
metabolism, and the cellular mechanisms of lysosomal storage disorders like Fabry disease.[1]
[2][3] It is also utilized in the development of targeted drug delivery systems.[2] Proper
preparation of stock solutions is critical for obtaining reliable and reproducible experimental
results. This document provides detailed protocols for the preparation of C12 NBD-Gb3 stock
solutions in organic solvents and as a complex with bovine serum albumin (BSA) for use in cell-
based assays.

Data Presentation

Table 1: Chemical and Physical Properties of C12 NBD Globotriaosylceramide
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Property Value References
Molecular Formula Cs4H91N5021 [415]
Molecular Weight 1146.3 g/mol [41[5]
Appearance Solid [4115][6]
Purity >98% [41[5][6]
Excitation Maximum (Aex) ~463 nm [7]
Emission Maximum (Aem) ~536 nm [7]
Recommended Storage -20°C [41[6]
Stability > 4 years (when stored AT6TE]
properly)

Table 2: Solubility of C12 NBD Globotriaosylceramide
Solvent Solubility References
Chloroform:Methanol (2:1, viv)  Soluble [31[9]
Dimethyl sulfoxide (DMSO) Soluble [311419]

Methanol

Soluble with heating

[3]141(€]

Ethanol

Soluble

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in an Organic Solvent

This protocol is suitable for experiments where the lipid will be dried down and reconstituted in

a different buffer or used for in vitro assays.

Materials:

e C12 NBD Globotriaosylceramide (solid)
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Anhydrous dimethyl sulfoxide (DMSO) or a 2:1 (v/v) mixture of chloroform and methanol

Microcentrifuge tubes or glass vials with PTFE-lined caps

Vortex mixer

Sonicator (optional, but recommended for complete dissolution)

Pipettes and tips

Procedure:

o Equilibration: Allow the vial of C12 NBD-Gb3 to warm to room temperature before opening to
prevent condensation of moisture onto the solid lipid.

o Weighing: If starting from a larger quantity, accurately weigh the desired amount of C12
NBD-Gb3 in a suitable vial. For pre-aliquoted amounts, proceed to the next step.

e Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., DMSO or
Chloroform:Methanol) to the vial to achieve the desired stock concentration (e.g., 1 mM).

o Molarity Calculation: To calculate the volume of solvent needed for a 1 mM stock solution
from 1 mg of C12 NBD-Gb3 (MW =1146.3 g/mol ):

= Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

= Volume (L) = (0.001 g/ 1146.3 g/mol ) / 0.001 mol/L = 0.000872 L = 872 pL

« Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to dissolve the lipid.

e Sonication (Optional): If the lipid does not fully dissolve with vortexing, sonicate the vial in a
bath sonicator for 5-10 minutes. For heated methanol, warm the solvent slightly before
adding it to the lipid and vortex to dissolve.[3][4][9]

o Storage: Store the stock solution in a tightly sealed vial at -20°C, protected from light.

Protocol 2: Preparation of a BSA-Complexed Stock Solution for Cell-Based Assays
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Fluorescent lipids are often delivered to living cells as complexes with defatted bovine serum
albumin (BSA) to facilitate their uptake.[10]

Materials:
e C12 NBD-Gb3 stock solution in ethanol or DMSO (prepared as in Protocol 1)
o Defatted Bovine Serum Albumin (BSA)

o Serum-free cell culture medium or a balanced salt solution (e.g., HBSS) buffered with
HEPES, pH 7.4

 Sterile microcentrifuge tubes
o Vortex mixer
Procedure:

o Prepare BSA Solution: Prepare a solution of defatted BSA in serum-free medium or buffered
salt solution at a concentration of approximately 0.3-0.5 mg/mL.[10]

o Complexation: While vortexing the BSA solution, slowly add a small volume of the C12 NBD-
Gb3 organic stock solution to the BSA solution. The final concentration of the organic solvent
should be kept low (typically <1%) to avoid cell toxicity.

o Example: To prepare a 5 uM working solution, you could add 5 pL of a 1 mM stock solution
in ethanol to 1 mL of the BSA solution.

¢ Incubation: Incubate the mixture for 15-30 minutes at 37°C to allow for the complexation of
the lipid with BSA.

o Usage: The resulting BSA-complexed C12 NBD-Gb3 is ready to be added to cell cultures for
labeling experiments.

o Storage: It is recommended to prepare BSA-complexed solutions fresh for each experiment.

Mandatory Visualization
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Workflow for Preparing C12 NBD-Gb3 Stock Solution
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Click to download full resolution via product page

Store at -20°C
(protected from light)

Caption: Workflow for preparing an organic stock solution of C12 NBD
Globotriaosylceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. probes.bocsci.com [probes.bocsci.com]

3. C12 NBD Globotriaosylceramide (C18:1/12:0) | Cayman Chemical | Biomol.de
[biomol.com]

. caymanchem.com [caymanchem.com]

. C12 NBD Globotriaosylceramide (C18:1/12:0) - Cayman Chemical [bioscience.co.uk]
. Sapphire Bioscience [sapphirebioscience.com]

. medchemexpress.com [medchemexpress.com]

. caymanchem.com [caymanchem.com]

°
(] [00] ~ (o2} (621 iy

. C12 NBD Globotriaosylceramide (C18:1/12:0) | Cayman Chemical | Biomol.com
[biomol.com]

e 10. documents.thermofisher.com [documents.thermofisher.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparing C12 NBD
Globotriaosylceramide Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407638#preparing-c12-nbd-globotriaosylceramide-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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